Scientific Research Applications
1. PKM2 and Cancer Metabolism
Pyruvate kinase muscle isozyme M2 (PKM2) plays a crucial role in metabolic reprogramming, a characteristic of cancer cells. PKM2 is involved in the final step of glycolysis, key to tumor metabolism and growth. Its expression and regulation significantly contribute to fulfilling the nutrient demands of proliferating cancer cells. Additionally, PKM2's function extends beyond metabolism, acting as a coactivator and protein kinase, thereby contributing to tumorigenesis. However, studies concerning PKM2 as a therapeutic target show conflicting results, indicating the need for a deeper understanding of its role in cancer treatment (Dong et al., 2016).
2. PKM2 Expression and Cancer Prognosis
Studies have shown that PKM2 expression is associated with overall survival in various cancers, such as pancreatic ductal adenocarcinoma (PDAC) and solid cancers in general. High PKM2 expression was found to correlate with poorer overall survival and disease-free survival, irrespective of cancer types. This makes PKM2 a potentially useful biomarker for predicting cancer prognosis (Lockney et al., 2015), (Zhu et al., 2016).
3. PKM2 as a Diagnostic and Therapeutic Target
PKM2's role in cancer is multifaceted, impacting major events associated with cancer growth. Modulating PKM2 activity (either inhibiting its dimeric form or activating its tetrameric form) has shown promise in controlling cancer. However, recent studies present contradictory evidence regarding PKM2's oncogenic functions. This suggests the need for revisiting the approaches targeting cancer metabolism through PKM2, potentially uncovering novel and effective anticancer targets (Chhipa & Patel, 2021).
4. PKM2 in Diabetes and Microangiopathy
PKM2 has been identified as a biomarker for the diagnosis of diabetes and diabetic microangiopathy. It contributes to mitochondrial and glomerular dysfunction, abnormal renal hemodynamics, and retinopathy in diabetic conditions. Its role as a regulator of inflammatory factors and its involvement in macrophage activation make PKM2 a potential therapeutic target for diabetic microangiopathy (Tu et al., 2022).
